Cas no 42981-08-8 (2-chloro-1-(3,4-dichlorophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one
• CAS No: 42981-08-8
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• MDL: MFCD03970382
• CID: 89520
• PubChem ID: 87577666
• Update Time: 2025-06-11

2-chloro-1-(3,4-dichlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3,4-dichlorophenyl)ethanone
• 2,3',4'-Trichloroacetophenone
• 2-Chloro-1-(3,4-dichlorophenyl)ethan-1-one
• 3,4-Dichlorophenacyl Chloride
• 2-Chloro-1-(3,4-dichloro-phenyl)-ethanone
• 2,3 ,4 -trichloroacetophenone
• NSC243689
• PubChem20021
• BYTZWANJVUAPNO-UHFFFAOYSA-N
• alpha,3',4'-Trichloroacetophenone
• 5944AB
• NE12715
• VZ22061
• AB0077684
• T1965
• ST51040096
• Eth
• 2-chloro-1-(3', 4'-dichlorophenyl) ethanone
• A826099
• AS-38550
• AKOS000115737
• NSC 243689
• DTXSID50311496
• NS00120585
• FT-0639822
• Z56896209
• 2,3 inverted exclamation mark ,4 inverted exclamation mark -Trichloroacetophenone
• F9995-0249
• SCHEMBL5005689
• EN300-02022
• CS-0072272
• SY049505
• 42981-08-8
• NSC-243689
• MFCD03970382
• 2-Chloro-1-(3,4-dichlorophenyl)ethanone; 2-Chloro-1-(3,4-dichlorophenyl)ethan-1-one; 2-Chloro-3',4'-dichloroacetophenone3,4-Dichlorophenacyl Chloride; NSC 243689'
• 2-chloro-1-(3,4-dichlorophenyl)-1-ethanone
• DB-013285
• 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one

• MDL： MFCD03970382
• Inchi： 1S/C8H5Cl3O/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4H2
• InChI Key： BYTZWANJVUAPNO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(CCl)=O)=C1)Cl

Computed Properties

• Exact Mass: 221.94100
• Monoisotopic Mass: 221.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Solid
• Density: 1.43
• Melting Point: 42.0 to 45.0 deg-C
• Boiling Point: 171-173 °C/15 mmHg
• Flash Point: 171-173°C/15mm
• Refractive Index: 1.565
• Solubility: Soluble in methanol.
• PSA: 17.07000
• LogP: 3.41490
• Solubility: Not determined

2-chloro-1-(3,4-dichlorophenyl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：1759
• Hazard Category Code： 34
• Safety Instruction： S36/37/39
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8 °C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one

Introduction to 2-Chloro-1-(3,4-dichlorophenyl)ethan-1-one (CAS No. 42981-08-8)

2-Chloro-1-(3,4-dichlorophenyl)ethan-1-one, also known by its CAS number 42981-08-8, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a chlorinated phenyl group and a ketone functional group. The combination of these features makes it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one is C₉H₅Cl₃O, and its molecular weight is approximately 235.5 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of synthetic transformations.

In recent years, 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the development of compounds targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The chlorinated phenyl group and the ketone functionality provide opportunities for further functionalization and optimization of drug candidates.

CAS No. 42981-08-8 has also been studied for its biological activities. Research has shown that it can exhibit cytotoxic effects on certain cancer cell lines, making it a valuable lead compound for drug discovery. Additionally, its ability to modulate specific biological pathways has been explored in preclinical studies. For example, it has been found to inhibit the activity of certain enzymes involved in signal transduction pathways, which are crucial for cell proliferation and survival.

The synthetic routes to produce 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one have been extensively studied and optimized. One common method involves the reaction of 3,4-dichlorobenzaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic addition mechanism followed by dehydrohalogenation to form the desired ketone product. Other synthetic strategies include the use of transition metal-catalyzed cross-coupling reactions and organometallic reagents to achieve high yields and selectivity.

In addition to its role as a synthetic intermediate, CAS No. 42981-08-8 has been investigated for its environmental impact. Studies have shown that it can be biodegraded under certain conditions, although its persistence in the environment depends on factors such as pH, temperature, and microbial activity. Efforts are ongoing to develop more sustainable and environmentally friendly methods for its production and use.

The safety profile of 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one is an important consideration in its industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure worker safety and environmental protection. Safety data sheets (SDS) provide detailed information on its physical properties, health effects, first aid measures, and disposal methods.

In conclusion, 2-chloro-1-(3,4-dichlorophenyl)ethan-1-one (CAS No. 42981-08-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an important building block in the synthesis of pharmaceuticals and other valuable chemicals. Ongoing research continues to uncover new applications and optimize existing processes involving this compound.